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Compound of Interest

Compound Name: Butyl(chloro)tin dihydrate

cat. No.: B15286375

The following guide provides essential safety and logistical information for the proper disposal
of Butyl(chloro)tin dihydrate, a substance recognized as hazardous. The procedures outlined
are designed for researchers, scientists, and drug development professionals to ensure safe
handling and compliance with environmental regulations. Given the hazardous nature of
organotin compounds, all waste materials must be managed by a licensed hazardous waste
disposal facility.[1][2][3]

Note on Chemical Identity: The name "Butyl(chloro)tin dihydrate" may refer to Butyltin
chloride dihydroxide (CAS No. 13355-96-9). The disposal and safety procedures provided are
based on this compound and general guidelines for organotin wastes.

Immediate Safety and Handling Precautions

Before handling Butyl(chloro)tin dihydrate, it is crucial to be aware of its hazards and the
necessary personal protective equipment (PPE). The substance is toxic if swallowed, harmful
in contact with skin, and causes skin and eye irritation.[4]

Personal Protective Equipment (PPE):
o Eye/Face Protection: Wear safety glasses with side shields or goggles.[5]

o Skin Protection: Wear protective gloves and clothing to prevent skin contact.[5]
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e Respiratory Protection: Use only in a well-ventilated area, preferably under a chemical fume
hood, to avoid inhaling dust or aerosols.[6]

In Case of a Spill:
o Evacuate the area and ensure adequate ventilation.
e Avoid creating dust.[5]

o Collect the spilled material using dry cleanup procedures and place it in a suitable, labeled
container for waste disposal.[7]

e Do not let the product enter drains or waterways.[7]
e Clean the affected area thoroughly.

Quantitative Data Summary

The following table summarizes key quantitative data for Butyltin chloride dihydroxide,
providing a reference for its physical and toxicological properties.

Property Value Source

Physical Properties

Melting Point 150 °C (decomposes) [6]

Relative Density 1.26 g/cm3 [6]

Toxicological Data

LD50 Oral 500.1 mg/kg [6]
LD50 Dermal 1,100 mg/kg [6]
) 1.5 mg/L (Acute toxicity
LC50 Inhalation (4h) ] [6]

estimate)

Disposal Protocol
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The disposal of Butyl(chloro)tin dihydrate and its associated waste must be handled as
hazardous waste. Do not dispose of this material in a municipal waste landfill or allow it to enter
sewer systems.[1][3]

Step 1: Waste Segregation and Collection

o Collect all waste containing Butyl(chloro)tin dihydrate, including residual amounts of the
substance, contaminated lab supplies (e.g., gloves, wipes), and empty containers.

» Do not mix this waste with other chemical waste streams unless explicitly permitted by your
institution's environmental health and safety (EHS) office.[2]

Step 2: Containerization

o Place the collected waste into a designated, sealable, and corrosion-resistant container.[8]

o Ensure the container is compatible with the waste material.

o For empty packaging that is not triple-rinsed, it should be sealed and disposed of as
hazardous waste.[1]

Step 3: Labeling

o Clearly label the waste container with the words "Hazardous Waste" and "Organotin Waste".

[8]

e The label must also include the full chemical name: "Butyl(chloro)tin dihydrate" or "Butyltin
chloride dihydroxide™.

« Indicate the specific hazards (e.g., "Toxic," "Irritant”).

Step 4: Temporary Storage

» Store the sealed and labeled container in a designated, well-ventilated, and secure
hazardous waste accumulation area.

» Keep the container tightly closed.
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» Store locked up or in an area only accessible to authorized personnel.[2]
Step 5: Final Disposal

o Arrange for the pickup and disposal of the waste through your institution's EHS office or a
licensed hazardous waste disposal company.

 All organotin waste materials must be disposed of in an approved and controlled landfill or
treatment plant.[2][8]

Disposal Workflow Diagram

The following diagram illustrates the logical workflow for the proper disposal of
Butyl(chloro)tin dihydrate waste.
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Caption: Workflow for the safe disposal of Butyl(chloro)tin dihydrate waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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